Cas no 1138220-75-3 (methyl 2-cyano-5-methoxy-4-methylbenzoate)

• Product Name: methyl 2-cyano-5-methoxy-4-methylbenzoate
• CAS No: 1138220-75-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4572528
• Update Time: 2025-06-12

methyl 2-cyano-5-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methoxy-4-methylbenzoate
• Benzoic acid, 2-cyano-5-methoxy-4-methyl-, methyl ester
• methyl 2-cyano-5-methoxy-4-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-8(6-12)9(11(13)15-3)5-10(7)14-2/h4-5H,1-3H3
• InChI Key： RKAGQNNBFLRZRZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(C)C=C1C#N

Additional information on methyl 2-cyano-5-methoxy-4-methylbenzoate

Research Brief on Methyl 2-Cyano-5-Methoxy-4-Methylbenzoate (CAS: 1138220-75-3): Recent Advances and Applications

Methyl 2-cyano-5-methoxy-4-methylbenzoate (CAS: 1138220-75-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ester and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 2-cyano-5-methoxy-4-methylbenzoate as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to yield derivatives with potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal structural modifications, resulting in derivatives with improved binding affinity and selectivity. These findings underscore the compound's versatility as a building block in drug design.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of methyl 2-cyano-5-methoxy-4-methylbenzoate derivatives. The researchers synthesized a series of analogs and evaluated their ability to modulate inflammatory pathways in vitro. Notably, one derivative exhibited significant suppression of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory therapeutics. The study also highlighted the importance of the methoxy and cyano groups in mediating these biological effects, providing valuable insights for future structure-activity relationship (SAR) studies.

Beyond its pharmacological applications, methyl 2-cyano-5-methoxy-4-methylbenzoate has also been investigated for its utility in chemical biology. A 2022 publication in ACS Chemical Biology described its use as a fluorescent probe for detecting enzymatic activity in live cells. The compound's unique photophysical properties enabled real-time monitoring of esterase activity, offering a novel tool for studying cellular metabolism and enzyme kinetics. This application exemplifies the compound's potential beyond traditional drug discovery, extending into diagnostic and imaging technologies.

In conclusion, methyl 2-cyano-5-methoxy-4-methylbenzoate (CAS: 1138220-75-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to chemical probes, highlight its significance in advancing scientific and medical knowledge. Future research should focus on further optimizing its derivatives for enhanced biological activity and exploring new therapeutic targets. The compound's versatility and promising results in recent studies position it as a key player in the ongoing quest for innovative treatments and diagnostic tools.